Cas no 1246820-51-8 (1,3-Cyclohexanedione-13C6)
1,3-Cyclohexanedione-13C6 structure
Product Name:1,3-Cyclohexanedione-13C6
CAS No:1246820-51-8
MF:C6H8O2
MW:118.082450866699
CID:1063271
PubChem ID:71315069
Update Time:2025-04-20
1,3-Cyclohexanedione-13C6 Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Cyclohexanedione-13C6
- 1246820-51-8
- (1,2,3,4,5,6-13C6)cyclohexane-1,3-dione
- Dihydro-1,3-benzenediol-13C6; 1,3-Dioxocyclohexane-13C6; Dihydroresorcinol-13C6; Hydroresorcinol-13C6; NSC 57477-13C6;
- DB-322615
-
- Inchi: 1S/C6H8O2/c7-5-2-1-3-6(8)4-5/h1-4H2/i1+1,2+1,3+1,4+1,5+1,6+1
- InChI Key: HJSLFCCWAKVHIW-IDEBNGHGSA-N
- SMILES: O=[13C]1[13CH2][13C]([13CH2][13CH2][13CH2]1)=O
Computed Properties
- Exact Mass: 118.07255851g/mol
- Monoisotopic Mass: 118.07255851g/mol
- Isotope Atom Count: 6
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 113
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 34.1Ų
1,3-Cyclohexanedione-13C6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C987893-2.5mg |
1,3-Cyclohexanedione-13C6 |
1246820-51-8 | 2.5mg |
$ 201.00 | 2023-09-08 | ||
| TRC | C987893-25mg |
1,3-Cyclohexanedione-13C6 |
1246820-51-8 | 25mg |
$ 1608.00 | 2023-09-08 |
1,3-Cyclohexanedione-13C6 Related Literature
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
1246820-51-8 (1,3-Cyclohexanedione-13C6) Related Products
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